Cas no 2377610-31-4 (((3-hydroxy-4-(trifluoroMethyl)phenyl)boronic acid)

• Product Name: ((3-hydroxy-4-(trifluoroMethyl)phenyl)boronic acid
• CAS No: 2377610-31-4
• MF: C₇H₆BF₃O₃
• MW: 205.926952838898
• CID: 5521496
• Update Time: 2025-06-29

((3-hydroxy-4-(trifluoroMethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• ((3-hydroxy-4-(trifluoroMethyl)phenyl)boronic acid

• Inchi： 1S/C7H6BF3O3/c9-7(10,11)5-2-1-4(8(13)14)3-6(5)12/h1-3,12-14H
• InChI Key： KJEZVQVXMVKSHK-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C(F)(F)F)C(O)=C1)(O)O

Additional information on ((3-hydroxy-4-(trifluoroMethyl)phenyl)boronic acid

The ((3-Hydroxy-4-(Trifluoromethyl)Phenyl)Boronic Acid: A Comprehensive Overview)

The ((3-hydroxy-4-(trifluoromethyl)phenyl)boronic acid, also known by its CAS number 2377610-31-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of phenylboronic acid, featuring a hydroxyl group at the 3-position and a trifluoromethyl group at the 4-position of the phenyl ring. The unique combination of these substituents imparts distinctive chemical properties, making it a valuable building block in various synthetic processes.

Recent advancements in chemical synthesis have highlighted the importance of ((3-hydroxy-4-(trifluoromethyl)phenyl)boronic acid as a key intermediate in the construction of complex molecular architectures. Its ability to undergo Suzuki-Miyaura coupling reactions has been extensively explored, enabling the creation of biaryl structures with high precision. These structures are pivotal in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules.

One of the most notable applications of this compound is its role in drug discovery. Researchers have utilized ((3-hydroxy-4-(trifluoromethyl)phenyl)boronic acid to synthesize potential anti-cancer agents. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical properties for drug candidates. Recent studies have demonstrated that derivatives synthesized from this compound exhibit promising anti-proliferative activity against various cancer cell lines, underscoring its potential in oncology research.

In addition to its pharmacological applications, ((3-hydroxy-4-(trifluoromethyl)phenyl)boronic acid has found utility in materials science. Its incorporation into polymer systems has been investigated for applications ranging from optoelectronics to sensors. The hydroxyl group provides sites for functionalization, while the trifluoromethyl group contributes to thermal stability and electronic properties. These attributes make it a versatile component in the design of advanced materials.

The synthesis of ((3-hydroxy-4-(trifluoromethyl)phenyl)boronic acid involves a multi-step process that typically begins with the bromination of resorcinol derivatives followed by substitution reactions to introduce the trifluoromethyl group. Recent optimizations in this synthesis pathway have focused on improving yield and reducing reaction times, leveraging catalytic methods and green chemistry principles. These advancements not only enhance the efficiency of production but also align with sustainable practices in chemical manufacturing.

From a structural perspective, ((3-hydroxy-4-(trifluoromethyl)phenyl)boronic acid exhibits interesting electronic properties due to the electron-withdrawing effects of both the hydroxyl and trifluoromethyl groups. This makes it an attractive candidate for studying aromaticity and conjugation effects in aromatic systems. Computational studies have provided deeper insights into its electronic structure, which is essential for predicting its reactivity in various chemical transformations.

Looking ahead, the continued exploration of ((3-hydroxy-4-(trifluoromethyl)phenyl)boronic acid is expected to yield further breakthroughs in its application across diverse scientific domains. Its role as a versatile building block underscores its importance in modern chemical research, where precision and functionality are paramount.